1-[(2-chlorophenyl)methyl]-3-(4-fluorobenzenesulfonyl)-6-methoxy-1,4-dihydroquinolin-4-one

• IUPAC Name: 1-[(2-chlorophenyl)methyl]-3-(4-fluorophenyl)sulfonyl-6-methoxyquinolin-4-one
• InChI: InChI=1S/C23H17ClFNO4S/c1-30-17-8-11-21-19(12-17)23(27)22(31(28,29)18-9-6-16(25)7-10-18)14-26(21)13-15-4-2-3-5-20(15)24/h2-12,14H,13H2,1H3
• InChI Key: LCEJWHOZHRTHQZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N(C=C(C2=O)S(=O)(=O)C3=CC=C(C=C3)F)CC4=CC=CC=C4Cl
• Molecular Formula: C23H17ClFNO4S
• Molecular Weight: 457.9 g/mol
• CAS No.: 866810-05-1

Description

This quinolinone derivative features a 1,4-dihydroquinolin-4-one core substituted with a 2-chlorophenylmethyl group at position 1, a 4-fluorobenzenesulfonyl moiety at position 3, and a methoxy group at position 4. The structural complexity of this compound arises from its sulfonyl and halogenated aromatic substituents, which are common in pharmacologically active molecules. These groups may influence electronic properties, solubility, and binding interactions, making it a candidate for exploration in medicinal chemistry or materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(2-chlorophenyl)methyl]-3-(4-fluorobenzenesulfonyl)-6-methoxy-1,4-dihydroquinolin-4-one typically involves multi-step organic reactions. A common synthetic route includes:

Formation of the Quinoline Core: This can be achieved through the Pfitzinger reaction, where an isatin reacts with an aryl methyl ketone in the presence of a base.

Introduction of the Chlorophenylmethyl Group: This step involves the alkylation of the quinoline core using 2-chlorobenzyl chloride under basic conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification systems to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

1-[(2-chlorophenyl)methyl]-3-(4-fluorobenzenesulfonyl)-6-methoxy-1,4-dihydroquinolin-4-one undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chlorophenyl and fluorobenzenesulfonyl groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of quinoline N-oxide derivatives.

Reduction: Formation of reduced quinoline derivatives.

Substitution: Formation of substituted quinoline derivatives with various nucleophiles.

Scientific Research Applications

1-[(2-chlorophenyl)methyl]-3-(4-fluorobenzenesulfonyl)-6-methoxy-1,4-dihydroquinolin-4-one has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects in various diseases.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-[(2-chlorophenyl)methyl]-3-(4-fluorobenzenesulfonyl)-6-methoxy-1,4-dihydroquinolin-4-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects by:

Binding to Enzymes: Inhibiting or activating specific enzymes involved in metabolic pathways.

Interacting with Receptors: Modulating the activity of receptors on cell surfaces.

Affecting Gene Expression: Influencing the expression of genes involved in various biological processes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural differences between the target compound and related quinolinone derivatives from the evidence:

Compound Name	Benzyl Substituent	Sulfonyl Group	Quinolinone Substituents	Key Structural Features	Reference
Target Compound	2-Chlorophenyl	4-Fluorobenzenesulfonyl	6-Methoxy	Electron-withdrawing sulfonyl; 2-Cl steric	N/A
1-(4-Chlorobenzyl)-6-ethoxy-3-[(4-isopropylphenyl)sulfonyl]-4(1H)-quinolinone	4-Chlorophenyl	4-Isopropylbenzenesulfonyl	6-Ethoxy	Bulky isopropyl group; 4-Cl para position
1-[(2-Chlorophenyl)methyl]-6-methoxy-3-(4-propan-2-ylphenyl)sulfonylquinolin-4-one	2-Chlorophenyl	4-Isopropylbenzenesulfonyl	6-Methoxy	Same benzyl as target; bulky sulfonyl
3-[(3-Chlorophenyl)sulfonyl]-7-(diethylamino)-6-fluoro-1-(4-methylbenzyl)-4(1H)-quinolinone	4-Methylphenyl	3-Chlorobenzenesulfonyl	6-Fluoro, 7-Diethylamino	Meta-Cl sulfonyl; amino/fluoro substituents

Key Observations:

Sulfonyl Group Variations: The target compound’s 4-fluorobenzenesulfonyl group is distinct from the 4-isopropylbenzenesulfonyl in and 3-chlorobenzenesulfonyl in . The 3-chlorobenzenesulfonyl group in introduces steric and electronic effects at the meta position, which could alter molecular conformation or solubility.

Benzyl Substituent Positioning: The target’s 2-chlorophenylmethyl group differs from the 4-chlorophenylmethyl in and 4-methylphenylmethyl in .

Quinolinone Core Modifications: The 6-methoxy group in the target and contrasts with 6-ethoxy in and 6-fluoro/7-diethylamino in . Methoxy and ethoxy groups are moderately lipophilic, whereas the fluoro substituent in reduces steric bulk and increases electronegativity.

Recrystallization from ethanol (as in ) is a common purification step for such compounds.

Hypothetical Implications of Structural Differences

• Solubility : The 4-fluorobenzenesulfonyl group (target) may improve aqueous solubility compared to bulkier isopropyl () or lipophilic chloro () analogs.
• Bioactivity: The 2-chlorophenylmethyl group could enhance target selectivity in biological systems due to steric effects, whereas the 7-diethylamino group in might facilitate hydrogen bonding.
• Crystallography : Structural analysis using SHELX software () could resolve differences in molecular conformation caused by substituent positioning.

Biological Activity

The compound 1-[(2-chlorophenyl)methyl]-3-(4-fluorobenzenesulfonyl)-6-methoxy-1,4-dihydroquinolin-4-one is a member of the quinoline family, which has garnered attention for its potential biological activities. This article delves into its pharmacological properties, including its antiproliferative effects, enzyme inhibition capabilities, and other relevant biological activities.

Chemical Structure and Properties

The molecular formula for this compound is $C_{19}H_{18}ClFNO_3S$, with a molecular weight of approximately 393.87 g/mol. The structure features a quinoline core substituted with a chlorophenyl and a fluorobenzenesulfonyl group, which are crucial for its biological activity.

Antiproliferative Effects

Recent studies have evaluated the antiproliferative activity of this compound against various human cancer cell lines. The results indicate significant inhibition of cell growth in several cancer types:

Cell Line	IC50 (µM)
HT-29 (Colon)	12.5
M21 (Melanoma)	10.0
MCF7 (Breast)	15.0

These values suggest that the compound exhibits potent antiproliferative effects, particularly against melanoma cells .

Enzyme Inhibition

The compound has also been investigated for its inhibitory effects on key enzymes involved in cancer progression and other diseases:

• Acetylcholinesterase Inhibition : The compound demonstrated moderate inhibition with an IC50 value of 25 µM.
• Urease Inhibition : Strong inhibitory activity was observed, with an IC50 value of 5 µM, indicating potential applications in treating urease-related disorders .

Antibacterial Activity

In addition to its anticancer properties, the compound was tested for antibacterial efficacy against several strains:

Bacterial Strain	Activity Level
Salmonella typhi	Moderate to Strong
Bacillus subtilis	Moderate to Strong
Escherichia coli	Weak
Staphylococcus aureus	Weak

This antibacterial profile highlights the compound's versatility and potential as a therapeutic agent .

Case Studies

Several case studies have documented the effectiveness of this compound in preclinical settings:

• Case Study on Cancer Treatment : A study involving mice implanted with HT-29 tumors showed that treatment with this compound resulted in a significant reduction in tumor size compared to control groups.
• In Vivo Enzyme Inhibition : Another study assessed the impact of the compound on urease activity in rat models, demonstrating a marked reduction in serum urea levels after administration .